Cas no 42971-33-5 (NornalMefene)

• Product Name: NornalMefene
• CAS No: 42971-33-5
• Molecular Formula: C₁₇H₁₉NO₃
• Molecular Weight: 285.338
• CID: 2359081
• PubChem ID: 9971176

NornalMefene Properties

Names and Identifiers

• NornalMefene
• (5α)-6-Methylene-4,5-epoxymorphinan-3,14-diol
• (4R,4aS,7aS,12bS)-7-methylene-1,2,3,4,5,6,7,7a-octahydro-4aH-4,12-methanobenzofuro[3,2-e]isoquinoline-4a,9-diol
• (5alpha)-4,5-Epoxy-6-methylenemorphinan-3,14-diol
• 6-Deoxydihydro-14-hydroxy-6-methylene normorphine
• 6-Methylene noroxymorphone
• (4R,4aS,7aS,12bS)-7-methylidene-1,2,3,4,5,6,7a,13-octahydro-4,12-methanobenzofuro[3,2-e]isoquinoline-4a,9-diol
• MORPHINAN-3,14-DIOL, 4,5-EPOXY-6-METHYLENE-, (5.ALPHA.)-
• 42971-33-5
• Q27894508
• UNII-9ME1830U0F
• AKOS037653487
• F19310
• NS00116476
• Morphinan-3,14-diol, 4,5-epoxy-6-methylene-, (5alpha)-
• SCHEMBL18380655
• Nornalmefene
• 9ME1830U0F

• InChIKey： QUXLQAACGCFFEX-ISWURRPUSA-N
• Inchi： InChI=1S/C17H19NO3/c1-9-4-5-17(20)12-8-10-2-3-11(19)14-13(10)16(17,6-7-18-12)15(9)21-14/h2-3,12,15,18-20H,1,4-8H2/t12-,15+,16+,17-/m1/s1

Computed Properties

• Exact Mass: 285.13649347Da
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 0
• Monoisotopic Mass: 285.13649347Da
• Heavy Atom Count: 21
• Complexity: 508
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.1
• Topological Polar Surface Area: 61.7Ų

Experimental Properties

• Solubility: Slightly soluble (5.7 g/l) (25 º C),
• Density: 1.42±0.1 g/cm3 (20 ºC 760 Torr),